Cas no 403793-49-7 (N,3,5-trimethyl-1,2-oxazol-4-amine)

• Product Name: N,3,5-trimethyl-1,2-oxazol-4-amine
• CAS No: 403793-49-7
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD09032988
• CID: 3308627
• PubChem ID: 22273553
• Update Time: 2025-05-26

N,3,5-trimethyl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-ISOXAZOLAMINE, N,3,5-TRIMETHYL-
• N,3,5-trimethyl-1,2-oxazol-4-amine
• AKOS006331689
• Z1198183563
• CS-0202305
• SCHEMBL4554973
• DTXSID201305112
• DRA79349
• EN300-95916
• 403793-49-7
• N,3,5-Trimethyl-4-isoxazolamine
• AT19804
• N,3,5-TRIMETHYLISOXAZOL-4-AMINE

• MDL： MFCD09032988
• Inchi： 1S/C6H10N2O/c1-4-6(7-3)5(2)9-8-4/h7H,1-3H3
• InChI Key： BXVAAFLEKWPQDJ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(NC)C(C)=N1

Computed Properties

• Exact Mass: 126.079312947Da
• Monoisotopic Mass: 126.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.1Ų

N,3,5-trimethyl-1,2-oxazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N,3,5-trimethyl-1,2-oxazol-4-amine

Comprehensive Overview of N,3,5-trimethyl-1,2-oxazol-4-amine (CAS No. 403793-49-7): Properties, Applications, and Industry Insights

N,3,5-trimethyl-1,2-oxazol-4-amine (CAS No. 403793-49-7) is a specialized organic compound belonging to the oxazole family, a heterocyclic structure known for its versatility in pharmaceutical and agrochemical applications. With the increasing demand for heterocyclic compounds in drug discovery and material science, this molecule has garnered attention for its unique structural features and potential utility. Researchers and industry professionals frequently search for terms like "oxazole derivatives uses," "CAS 403793-49-7 synthesis," and "N,3,5-trimethyl-1,2-oxazol-4-amine properties," reflecting its relevance in modern chemistry.

The compound's molecular framework combines a 1,2-oxazole core with three methyl substituents, enhancing its stability and reactivity profile. This structural configuration makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and catalysts. Recent studies highlight its role in medicinal chemistry, where researchers explore its potential as a scaffold for anti-inflammatory and antimicrobial agents. Such applications align with trending topics like "green chemistry in drug design" and "sustainable synthetic routes," which dominate academic and industrial discussions.

From a synthetic perspective, N,3,5-trimethyl-1,2-oxazol-4-amine is typically prepared via cyclization reactions involving β-diketones or nitrile oxides, methodologies often optimized for high-yield production. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity, a critical factor for applications in high-value chemical manufacturing. The compound's logP and solubility data are also of interest to formulators, as these properties influence its performance in formulation science.

Beyond pharmaceuticals, CAS 403793-49-7 finds niche applications in material science, particularly in the design of organic electronic materials. Its conjugated system and electron-rich nitrogen atoms make it a candidate for organic semiconductors or ligands in coordination chemistry. This dual utility resonates with current industry trends, such as "multifunctional chemical building blocks" and "smart material innovation," frequently searched by engineers and researchers.

Regulatory and safety profiles of N,3,5-trimethyl-1,2-oxazol-4-amine adhere to standard laboratory handling protocols, with no significant environmental hazards reported. Its stability under ambient conditions makes it a practical choice for industrial-scale processes, addressing the growing demand for scalable synthetic solutions. As the chemical industry shifts toward precision synthesis and atom-efficient methodologies, this compound exemplifies the intersection of molecular design and process optimization.

In conclusion, N,3,5-trimethyl-1,2-oxazol-4-amine (CAS No. 403793-49-7) represents a compelling case study in the evolving landscape of specialty chemicals. Its multifaceted applications—from drug development to advanced materials—underscore its importance in both academic and industrial settings. For those exploring "oxazole-based compound suppliers" or "custom synthesis of heterocycles," this molecule offers a robust starting point for innovation.